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Compound of Interest

Compound Name: Sulfone, methyl pentafluorophenyl

Cat. No.: B3055497 Get Quote

Disclaimer: Comprehensive data for "methyl pentafluorophenyl sulfone" is not readily available

in the public domain. This technical guide, therefore, focuses on the well-characterized and

structurally related compound, Methyl Phenyl Sulfone (CAS 3112-85-4). This document serves

as an in-depth guide to its properties, synthesis, and applications, providing a representative

profile for an aryl sulfone that is relevant to researchers, scientists, and professionals in drug

development. The principles and data presented for methyl phenyl sulfone can offer valuable

insights into the expected characteristics of related fluorinated analogues.

Introduction to Methyl Phenyl Sulfone
Methyl phenyl sulfone, also known as methylsulfonylbenzene, is a versatile organosulfur

compound characterized by a sulfonyl group connected to a methyl group and a phenyl group.

[1][2] Its chemical stability, polarity, and the electron-withdrawing nature of the sulfonyl group

make it a significant building block in organic synthesis.[3][4] It serves as a key intermediate in

the development of pharmaceuticals, particularly sulfonamide drugs, as well as in the

agrochemical and polymer industries.[1][5] The sulfone functional group is a common motif in

medicinal chemistry, valued for its ability to improve physicochemical properties such as

solubility and metabolic stability.[4]

Physicochemical Properties
The core physical and chemical properties of methyl phenyl sulfone are summarized below.

This data is essential for its application in synthesis and material science.
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Property Value Source(s)

CAS Number 3112-85-4 [1][6][7]

Molecular Formula C₇H₈O₂S [1][6][7]

Molecular Weight 156.20 g/mol [1][6][7]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 85-90 °C [1][7][8]

Boiling Point 302.6 ± 15.0 °C at 760 mmHg [7]

Density 1.2 ± 0.1 g/cm³ [7]

Solubility

Soluble in ethanol and

benzene; sparingly soluble in

water.[2][3]

LogP 0.50 [7]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of methyl phenyl

sulfone. Key data from various spectroscopic techniques are presented below.
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Technique
Key Data and
Observations

Source(s)

¹H NMR

(CDCl₃, 90 MHz) δ (ppm): 7.94

(m, 2H, ortho-protons), 7.63

(m, 3H, meta- and para-

protons), 3.06 (s, 3H, methyl

protons).

[9][10]

¹³C NMR

(CDCl₃, 100 MHz) δ (ppm):

140.4, 133.6, 129.3, 127.2,

44.4.

[10][11]

Infrared (IR)

KBr disc (cm⁻¹): Key peaks

corresponding to SO₂

symmetric and asymmetric

stretching vibrations. Strong

absorptions are typically

observed around 1320-1285

cm⁻¹ (asymmetric) and 1160-

1120 cm⁻¹ (symmetric).

[6][12][13]

Mass Spectrometry (EI)

Molecular Ion (M⁺): m/z 156.

Other major fragments include

m/z 77 (C₆H₅⁺) and 94

(C₆H₅O⁺).

[14][15]

Synthesis and Experimental Protocols
Methyl phenyl sulfone can be synthesized through several established routes. The most

common methods involve the oxidation of a sulfide precursor or the alkylation of a sulfinate

salt.

Common Synthetic Routes
Oxidation of Methyl Phenyl Sulfide (Thioanisole): This is a straightforward method where

thioanisole is oxidized using a variety of oxidizing agents, such as hydrogen peroxide in

acetic acid.[3][16]
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Alkylation of Sodium Benzenesulfinate: This route involves the reaction of sodium

benzenesulfinate with a methylating agent like dimethyl sulfate.[3][16]

From Benzenesulfonyl Chloride: A one-pot synthesis can be achieved by reacting

benzenesulfonyl chloride, followed by methylation with dimethyl sulfate.[17]

Below is a diagram illustrating the general workflow for the synthesis of methyl phenyl sulfone

via the oxidation of thioanisole.

Synthesis Workflow: Methyl Phenyl Sulfone via Oxidation

Methyl Phenyl Sulfide
(Thioanisole)

Oxidation Reaction
Oxidizing Agent

(e.g., H₂O₂)

Solvent
(e.g., Acetic Acid)

Reaction Workup
(Quenching, Extraction)

Crude Product Purification
(Recrystallization)

Methyl Phenyl Sulfone
(Final Product)

Pure Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of Methyl Phenyl Sulfone.

Experimental Protocol: Oxidation of Methyl Phenyl
Sulfide
This protocol is based on established methods for the oxidation of sulfides to sulfones.[3][16]

Materials:

Methyl phenyl sulfide (thioanisole)
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30% Hydrogen Peroxide (H₂O₂)

Glacial Acetic Acid

Sodium bisulfite (for quenching)

Dichloromethane (or other suitable extraction solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Ethanol/water for recrystallization

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

methyl phenyl sulfide (1.0 eq) in glacial acetic acid.

Carefully add 30% hydrogen peroxide (approx. 2.2 eq) to the solution. The addition may be

exothermic and should be done in portions, with cooling if necessary.

Heat the reaction mixture at reflux for 2-4 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and pour it into cold water.

Quench any excess peroxide by the slow addition of a saturated sodium bisulfite solution

until a test with peroxide indicator paper is negative.

Extract the aqueous mixture with dichloromethane (3x).

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution, water, and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to yield the crude product.

Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol-

water, to obtain pure methyl phenyl sulfone as a white crystalline solid.[16]

Applications in Research and Drug Development
Methyl phenyl sulfone is not typically a final drug product but rather a crucial intermediate and

structural motif. Its properties are leveraged to build more complex, biologically active

molecules.

Pharmaceutical Intermediate: It is a key building block for synthesizing sulfonamide drugs, a

class of antibiotics.[1]

Medicinal Chemistry Scaffold: The methylsulfone group is incorporated into drug candidates

to enhance properties like polarity, solubility, and metabolic stability, and to act as a hydrogen

bond acceptor.[4]

Agrochemicals: It is used in the formulation of some pesticides and herbicides.[1]

Polymer Science: Due to its thermal and chemical resistance, it is used in the production of

high-performance polymers.[1]

The diagram below illustrates the relationship between the chemical properties of the methyl

sulfone group and its applications in drug design.
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Role of the Methyl Sulfone Group in Drug Design
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Caption: Logical flow from properties of the sulfone group to its use in drug design.

Conclusion
Methyl phenyl sulfone is a foundational compound in the field of organic and medicinal

chemistry. While it lacks direct biological activity in many cases, its robust chemical nature,

well-defined properties, and straightforward synthesis make it an invaluable precursor and

structural component. An understanding of its chemistry provides a solid basis for researchers

exploring the synthesis and properties of more complex aryl sulfones for applications in drug

discovery, materials science, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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